Cas no 877651-94-0 (6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate)

• Product Name: 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate
• CAS No: 877651-94-0
• MF: C₂₁H₂₀FN₃O₅S₂
• MW: 477.529006004334
• CID: 6347902
• PubChem ID: 18573015
• Update Time: 2025-07-01

6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate
• 6-({[5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate
• F2532-0670
• 877651-94-0
• 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate
• [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 3-fluorobenzoate
• AKOS024657250

• Inchi： 1S/C21H20FN3O5S2/c1-3-12(4-2)18(27)23-20-24-25-21(32-20)31-11-15-9-16(26)17(10-29-15)30-19(28)13-6-5-7-14(22)8-13/h5-10,12H,3-4,11H2,1-2H3,(H,23,24,27)
• InChI Key： YIEVGZOLPQLSNL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C(CC)CC)=O)SCC1=CC(C(=CO1)OC(C1C=CC=C(C=1)F)=O)=O

Computed Properties

• Exact Mass: 477.08284126g/mol
• Monoisotopic Mass: 477.08284126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 161Ų

Additional information on 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate

Introduction to 6-({5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate (CAS No. 877651-94-0)

6-({5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate (CAS No. 877651-94-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring, a pyranone moiety, and a fluorinated benzene ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiadiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of this ring in the structure of 6-({5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate suggests that it may exhibit similar biological activities. Additionally, the pyranone moiety, a six-membered heterocyclic compound with a ketone group, is often associated with anti-inflammatory and analgesic properties. The combination of these structural elements makes this compound a promising candidate for various therapeutic applications.

The fluorinated benzene ring in the structure of 6-({5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate adds another layer of complexity and potential utility. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This feature is particularly important in drug design, as it can enhance the bioavailability and efficacy of the compound.

Recent studies have explored the potential therapeutic applications of 6-({5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-({5-(2-Ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 3-fluorobenzoate has also been investigated for its antimicrobial activity. Studies have demonstrated that it exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 6-{[5-(2-Ethylbutanamido)-1,3,4-thiadiazol]-2-sulfanylmethyl}-4H-pyranone 3-carboxylic acid 3-fluorophenylester have also been studied. In vivo experiments in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of 6-{[5-(2-Ethylbutanamido)-1,3,4-thiadiazol]-2-sulfanylmethyl}-4H-pyranone 3-carboxylic acid 3-fluorophenylester has been evaluated in preclinical studies. Toxicity assessments have indicated that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 6-{[5-(2-Ethylbutanamido)-1,3,4-thiadiazol]-2-sulfanylmethyl}-4H-pyranone 3-carboxylic acid 3-fluorophenylester (CAS No. 877651-94-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and antimicrobial properties, making it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.